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Compound of Interest

Compound Name: 3,6-Dibromobenzene-1,2-diol
CAS No.: 123433-20-5
Cat. No.: B6590948
. J

3,6-Dibromobenzene-1,2-diol is a halogenated aromatic compound with the molecular
formula CeH4Br202 and a molecular weight of approximately 267.90 g/mol [1][2][3]. Its structure
is characterized by a catechol (1,2-dihydroxybenzene) core, symmetrically substituted with two
bromine atoms at the 3 and 6 positions. This arrangement of functional groups—two
nucleophilic and acidic hydroxyl groups adjacent to each other, and two synthetically versatile
carbon-bromine bonds—makes it a valuable and highly reactive building block in modern
organic synthesis.

The strategic placement of these groups allows for selective and sequential chemical
transformations, providing pathways to complex molecular architectures. The electron-
withdrawing nature of the bromine atoms influences the acidity and reactivity of the hydroxyl
groups, while the catechol moiety, in turn, modulates the reactivity of the C-Br bonds in cross-
coupling reactions. This guide offers an in-depth exploration of the reactivity of this scaffold,
providing field-proven insights and detailed protocols for its application in research and
development. It serves as a critical resource for chemists in the pharmaceutical, agrochemical,
and materials science sectors aiming to leverage its unique chemical properties[1].
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Property Value Reference
CAS Number 123433-20-5 [21[31141[5]
Molecular Formula CeH4Br202 [1][2][5]
Molecular Weight 267.90 g/mol [11[2]
Physical Form Solid
Melting Point 122 °C [3]
Storage 2-8°C, sealed in dry, dark )

place

Core Reactivity I: Transformations of the Catechol
Unit

The 1,2-diol (catechol) moiety is a hub of chemical activity, primarily driven by the
nucleophilicity of the oxygen atoms and their potential for oxidation.

Oxidation to 3,6-Dibromo-1,2-benzoquinone

The most prominent reaction of the catechol unit is its oxidation to the corresponding ortho-
quinone. This transformation is a cornerstone of its utility, as quinones are valuable
electrophiles and components of biologically active molecules. The adjacent hydroxyl groups
can be oxidized using a variety of oxidizing agents[1].

Causality Behind Experimental Choices: The choice of oxidant is critical. Stronger, less
selective oxidants like potassium permanganate can lead to overoxidation and ring cleavage,
resulting in poor yields[6]. Milder, more controlled reagents are preferred. Chromic acid or
reagents like Pyridinium chlorochromate (PCC) can effectively oxidize secondary alcohols to
ketones, a transformation analogous to the oxidation of the catechol hydroxyls to the quinone
carbonyls. The reaction proceeds through the formation of a chromate ester intermediate,
followed by an elimination step to form the carbonyl group.
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Reaction with

3,6-Dibromobenzene-1,2-diol oxidizing agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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